Cas no 29271-31-6 (methyl 3-(trifluoromethyl)sulfanylpropanoate)

• Product Name: methyl 3-(trifluoromethyl)sulfanylpropanoate
• CAS No: 29271-31-6
• MF: C₅H₇F₃O₂S
• MW: 188.168091058731
• CID: 1438531
• PubChem ID: 12670659
• Update Time: 2025-04-20

methyl 3-(trifluoromethyl)sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(trifluoromethyl)thio]-, methyl ester
• methyl 3-(trifluoromethylsulfanyl)propanoate
• 3-(Trifluoromethylsulfanyl)propionic acid methyl ester
• methyl3-[(trifluoromethyl)sulfanyl]propanoate
• EN300-177690
• OOHULTFMLIFDPM-UHFFFAOYSA-N
• C5H7F3O2S
• G42913
• 29271-31-6
• methyl 3-[(trifluoromethyl)sulfanyl]propanoate
• MFCD28118258
• methyl 3-(trifluoromethyl)sulfanylpropanoate

• Inchi： 1S/C5H7F3O2S/c1-10-4(9)2-3-11-5(6,7)8/h2-3H2,1H3
• InChI Key： OOHULTFMLIFDPM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)CCC(=O)OC

Computed Properties

• Exact Mass: 188.01191
• Monoisotopic Mass: 188.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3